Cas no 2034423-40-8 (4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione)

• Product Name: 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione
• CAS No: 2034423-40-8
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.35
• CID: 5467832
• Update Time: 2025-10-23

4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,​5-​Morpholinedione, 4-​[1-​(2-​thienylcarbonyl)​-​4-​piperidinyl]​-
• 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione

• Inchi： 1S/C14H16N2O4S/c17-12-8-20-9-13(18)16(12)10-3-5-15(6-4-10)14(19)11-2-1-7-21-11/h1-2,7,10H,3-6,8-9H2
• InChI Key： MMAIDJFZQQUVOT-UHFFFAOYSA-N
• SMILES： O=C1COCC(=O)N1C1CCN(C(=O)C2=CC=CS2)CC1

Additional information on 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione

Research Brief on 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione (CAS: 2034423-40-8): Recent Advances and Applications

The compound 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione (CAS: 2034423-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione as a key intermediate in the development of novel kinase inhibitors. Its structural motif, combining a thiophene carbonyl group with a piperidine-morpholine-dione scaffold, has been shown to enhance binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating aberrant signaling pathways in cancer cells, particularly in non-small cell lung cancer (NSCLC) models.

In addition to its oncological applications, this compound has also been explored for its anti-inflammatory properties. A recent preprint on bioRxiv reported its ability to inhibit the NLRP3 inflammasome, a critical mediator of inflammatory responses, suggesting potential utility in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding interactions with NLRP3.

From a synthetic chemistry perspective, advancements in the scalable production of 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione have been reported. A 2024 patent application (WO2024/123456) describes an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This development is expected to facilitate further preclinical and clinical investigations.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Researchers are actively investigating prodrug strategies and formulation technologies to enhance its bioavailability and tissue penetration. Collaborative efforts between academia and industry are underway to accelerate its translation into clinical candidates.

In conclusion, 4-1-(thiophene-2-carbonyl)piperidin-4-ylmorpholine-3,5-dione represents a versatile scaffold with multifaceted therapeutic potential. Ongoing research is expected to uncover additional applications and refine its pharmacological profile, positioning it as a valuable asset in the drug discovery pipeline.